Cas no 1023814-75-6 ((2,4-Dimethyl-3-furyl)methylamine)

• Product Name: (2,4-Dimethyl-3-furyl)methylamine
• CAS No: 1023814-75-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 2625191
• PubChem ID: 33698446
• Update Time: 2025-11-02

(2,4-Dimethyl-3-furyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2,4-DiMethyl-3-furyl)MethylaMine, 95%
• (2,4-dimethylfuran-3-yl)methanamine
• (2,4-dimethyl-3-furyl)methylamine
• SBB085608
• 1-(2,4-Dimethylfuran-3-yl)methanamine
• 3-Furanmethanamine, 2,4-dimethyl-
• AKOS006328595
• 1023814-75-6
• CS-0236320
• EN300-1703130
• DTXSID30652834
• (2,4-Dimethyl-3-furyl)methylamine

• Inchi： 1S/C7H11NO/c1-5-4-9-6(2)7(5)3-8/h4H,3,8H2,1-2H3
• InChI Key： QJUUNWWMGCTOEN-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(CN)=C1C

Computed Properties

• Exact Mass: 125.084064g/mol
• Monoisotopic Mass: 125.084064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.17g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 39.2

Experimental Properties

• Melting Point: NA

(2,4-Dimethyl-3-furyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,4-Dimethyl-3-furyl)methylamine

Comprehensive Guide to (2,4-Dimethyl-3-furyl)methylamine (CAS No. 1023814-75-6): Properties, Applications, and Market Insights

(2,4-Dimethyl-3-furyl)methylamine (CAS No. 1023814-75-6) is a specialized organic compound belonging to the furan derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its utility in drug discovery and fine chemical synthesis, making it a subject of interest in both academic and industrial settings.

The molecular structure of (2,4-Dimethyl-3-furyl)methylamine features a furan ring substituted with two methyl groups at the 2 and 4 positions, along with an amine functional group at the 3-position. This configuration imparts distinct chemical reactivity, enabling its use as a building block in the synthesis of more complex molecules. Its low molecular weight and high solubility in organic solvents further enhance its versatility in synthetic applications.

One of the most prominent applications of (2,4-Dimethyl-3-furyl)methylamine is in the pharmaceutical industry, where it serves as an intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the design of central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. Additionally, its furan core is a key motif in several bioactive compounds, making it a valuable scaffold for medicinal chemistry.

In agrochemical research, (2,4-Dimethyl-3-furyl)methylamine has shown promise as a precursor for the synthesis of crop protection agents. Its structural features align with the growing demand for environmentally friendly pesticides, which are a hot topic in sustainable agriculture. The compound's potential to contribute to green chemistry initiatives has further boosted its relevance in this sector.

The market for (2,4-Dimethyl-3-furyl)methylamine is evolving rapidly, driven by advancements in synthetic methodologies and increasing demand from end-use industries. Key players in the fine chemicals market are investing in scalable production processes to meet the rising demand. Recent trends indicate a surge in inquiries about custom synthesis and bulk procurement of this compound, reflecting its growing importance in research and development.

From a regulatory standpoint, (2,4-Dimethyl-3-furyl)methylamine is not classified as a hazardous substance under major global safety standards, which simplifies its handling and transportation. However, users are advised to adhere to standard laboratory safety protocols when working with this compound. Its non-toxic nature and stable shelf life make it a preferred choice for many applications.

Looking ahead, the future of (2,4-Dimethyl-3-furyl)methylamine appears bright, with ongoing research uncovering new applications. Innovations in catalysis and process optimization are expected to further enhance its accessibility and affordability. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in the next generation of chemical innovations.

For researchers and businesses seeking reliable information on (2,4-Dimethyl-3-furyl)methylamine, this guide serves as a comprehensive resource. Whether you're exploring its synthetic routes, commercial availability, or potential applications, understanding the nuances of this compound can provide a competitive edge in today's dynamic chemical landscape.